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A comprehensive exploration into the nascent stages of research on 4-Hydroxyhygric acid
reveals a fascinating journey of discovery intertwined with the foundational work on proline and
its related alkaloids at the turn of the 20th century. This technical guide synthesizes the early
history, isolation, structural elucidation, and initial synthetic efforts concerning this N-methylated
hydroxylated proline derivative, providing a valuable resource for researchers, scientists, and
drug development professionals.

Discovery and Initial Characterization

The story of 4-Hydroxyhygric acid is intrinsically linked to the early investigations of
pyrrolidine alkaloids. While the direct discovery of 4-Hydroxyhygric acid is not pinpointed to a
single seminal publication in the earliest literature, its structural parents, hygric acid (N-
methylproline) and hydroxyproline, were subjects of intense study by pioneering chemists.

The pyrrolidine ring, the core of these compounds, was recognized in alkaloids like hygrine and
cuscohygrine, which were first isolated from coca leaves (Erythroxylum coca) by Carl
Liebermann in 1889.[1][2][3] This predated the formal isolation and naming of proline itself.

Proline was first isolated in 1900 by Richard Willstatter during his work on N-methylproline
(hygric acid).[4] Shortly after, in 1902, Emil Fischer isolated hydroxyproline from hydrolyzed
gelatin and was instrumental in discovering the cyclic amino acids, proline and "oxyproline"
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(hydroxyproline).[5][6] These foundational discoveries set the stage for identifying and
understanding hydroxylated and N-methylated proline derivatives.

While early direct studies are scarce, later phytochemical analyses identified 4-hydroxyhygrinic
acid as a natural product. For instance, it has been isolated from the leaves of Erythroxylum
argentinum.[7]

Physicochemical Properties

Early research would have characterized 4-Hydroxyhygric acid based on its fundamental
physicochemical properties. Modern data provides a clear picture of these characteristics,
which would have been painstakingly determined through classical methods in the early 20th

century.

Property Value Reference
(2S,4R)-4-hydroxy-1-

IUPAC Name methylpyrrolidine-2-carboxylic [8]
acid

Molecular Formula CeH11NOs3 [8]

Molecular Weight 145.16 g/mol [8]

Melting Point 238-240 °C [4]

Boiling Point 316.2 £42.0 °C at 760 mmHg [4]

Early Synthetic Approaches and Structural
Elucidation

The structural elucidation of hygric acid and its derivatives was a significant focus of early
organic chemists. The synthesis of proline itself was published by Emil Fischer in 1901, a year
after Willstatter's isolation.[4]

The structure of hygrine was confirmed through oxidation to hygrinic acid (N-methyl-pyrrolidine-
2-carboxylic acid), demonstrating the presence of the N-methyl pyrrolidine-2-carboxylic acid
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moiety.[9] This foundational work on the parent compound provided the chemical knowledge
necessary to understand its hydroxylated derivatives.

An early conceptual workflow for the structural elucidation of hygrine, which would have
informed the understanding of 4-hydroxyhygric acid, can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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